Cas no 91553-68-3 (3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL)

3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL structure
91553-68-3 structure
Product Name:3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL
CAS No:91553-68-3
MF:C12H19NO
MW:193.285363435745
CID:2626743
PubChem ID:247281
Update Time:2025-04-21

3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL Chemical and Physical Properties

Names and Identifiers

    • AKOS009033074
    • DTXSID10919659
    • 91553-68-3
    • 3-{METHYL[(2-METHYLPHENYL)METHYL]AMINO}PROPAN-1-OL
    • NSC61681
    • NSC-61681
    • 3-{Methyl[(2-methylphenyl)methyl]amino}propan-1-OL
    • Inchi: 1S/C12H19NO/c1-11-6-3-4-7-12(11)10-13(2)8-5-9-14/h3-4,6-7,14H,5,8-10H2,1-2H3
    • InChI Key: RGOXORTZCIUDFL-UHFFFAOYSA-N
    • SMILES: OCCCN(C)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 193.147
  • Monoisotopic Mass: 193.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.002
  • Boiling Point: 306°C at 760 mmHg
  • Flash Point: 109.5°C
  • Refractive Index: 1.532
  • PSA: 23.47000
  • LogP: 1.80920
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